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Compound of Interest

Compound Name: Benzofuran-7-carboxylic acid

Cat. No.: B1281939 Get Quote

Essential Safety and Handling Guide for
Benzofuran-7-carboxylic Acid
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals like Benzofuran-7-carboxylic acid is paramount. This guide provides immediate,

essential safety protocols and logistical information to minimize risks and ensure operational

integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
Benzofuran-7-carboxylic acid is classified with the following hazards:

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

To mitigate these risks, the following personal protective equipment is mandatory.
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Protection Type Specific Equipment Standard/Specification

Eye/Face Protection
Tightly fitting safety goggles

with side-shields

Conforming to EN 166 (EU) or

NIOSH (US)[2]

Skin Protection

Chemical-resistant, impervious

gloves (inspect before use);

Fire/flame resistant and

impervious clothing; Long-

sleeved clothing

EU Directive 89/686/EEC and

the standard EN 374[2]

Respiratory Protection

Full-face respirator if exposure

limits are exceeded or irritation

is experienced. Use type P95

(US) or P1 (EU EN 143) for

nuisance exposures, and

higher-level protection like

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) for higher

concentrations.

NIOSH (US) or CEN (EU)

approved[3]

Safe Handling and Storage
Proper handling and storage are critical to prevent exposure and maintain chemical integrity.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid the formation of dust and aerosols.[2]

Avoid contact with skin and eyes.[2]

Use non-sparking tools to prevent ignition.[2]

Wash hands thoroughly after handling.[4]

Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/msds/123654-26-2.pdf
https://www.chemicalbook.com/msds/123654-26-2.pdf
https://www.capotchem.com/doc/viewmsds_108551-58-2.html
https://www.chemicalbook.com/msds/123654-26-2.pdf
https://www.chemicalbook.com/msds/123654-26-2.pdf
https://www.chemicalbook.com/msds/123654-26-2.pdf
https://www.chemicalbook.com/msds/123654-26-2.pdf
https://www.fishersci.no/chemicalProductData_uk/wercs?itemCode=10783043&lang=EN
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a tightly closed container.[4]

Keep in a dry, cool, and well-ventilated place.[2][4]

Store away from incompatible materials and foodstuff containers.[2]

Emergency Procedures
In the event of accidental exposure, immediate and appropriate action is crucial.

Exposure Type First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[2][4]

Eye Contact

Rinse cautiously with water for at least 15

minutes, including under the eyelids. Remove

contact lenses if present and easy to do. Seek

immediate medical attention.[2][5]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Spillage and Disposal
Accidental Release Measures:

Evacuate personnel to a safe area and ensure adequate ventilation.[2]

Remove all sources of ignition.[2]

Wear appropriate personal protective equipment.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.no/chemicalProductData_uk/wercs?itemCode=10783043&lang=EN
https://www.chemicalbook.com/msds/123654-26-2.pdf
https://www.fishersci.no/chemicalProductData_uk/wercs?itemCode=10783043&lang=EN
https://www.chemicalbook.com/msds/123654-26-2.pdf
https://www.chemicalbook.com/msds/123654-26-2.pdf
https://www.chemicalbook.com/msds/123654-26-2.pdf
https://www.fishersci.no/chemicalProductData_uk/wercs?itemCode=10783043&lang=EN
https://www.chemicalbook.com/msds/123654-26-2.pdf
https://aksci.com/sds/9170ED_SDS.pdf
https://www.chemicalbook.com/msds/123654-26-2.pdf
https://www.chemicalbook.com/msds/123654-26-2.pdf
https://www.chemicalbook.com/msds/123654-26-2.pdf
https://www.chemicalbook.com/msds/123654-26-2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1281939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.

[2]

Collect the spilled material using spark-proof tools and place it in a suitable, closed container

for disposal.[2]

Disposal:

Disposal of Benzofuran-7-carboxylic acid and its containers must be done in accordance

with local, state, and federal regulations.

The material can be disposed of by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[2]

Operational Workflow for Handling Benzofuran-7-
carboxylic Acid
The following diagram outlines the standard procedure for safely handling Benzofuran-7-
carboxylic acid in a laboratory setting.
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Prepare Well-Ventilated Workspace (Fume Hood)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzofuran-7-Carboxylic Acid | C9H6O3 | CID 13307983 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. chemicalbook.com [chemicalbook.com]

3. capotchem.com [capotchem.com]

4. fishersci.no [fishersci.no]

5. aksci.com [aksci.com]

To cite this document: BenchChem. [Personal protective equipment for handling Benzofuran-
7-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281939#personal-protective-equipment-for-
handling-benzofuran-7-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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